2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide

• Molecular Formula: C27H29N5O2
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 2-[4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C27H29N5O2/c28-18-23-21-8-4-9-22(21)26(24-10-5-17-34-24)30-27(23)32-15-13-31(14-16-32)19-25(33)29-12-11-20-6-2-1-3-7-20/h1-3,5-7,10,17H,4,8-9,11-16,19H2,(H,29,33)
• InChI Key: CNQWXCMUYQLHJU-UHFFFAOYSA-N
• SMILES: C1CC2=C(C(=NC(=C2C1)C3=CC=CO3)N4CCN(CC4)CC(=O)NCCC5=CC=CC=C5)C#N
• Canonical SMILES: C1CC2=C(C1)C(=NC(=C2C#N)N3CCN(CC3)CC(=O)NCCC4=CC=CC=C4)C5=CC=CO5

Description

2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide is a complex organic compound with a unique structure that includes a cyano group, a furan ring, and a cyclopenta[c]pyridine moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

The synthesis of 2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide involves multiple steps, including the formation of the cyclopenta[c]pyridine core, the introduction of the furan ring, and the attachment of the piperazine and phenylethylacetamide groups. The synthetic routes typically involve condensation reactions, cyclization, and functional group transformations under specific reaction conditions. Industrial production methods may utilize optimized reaction conditions and catalysts to improve yield and efficiency .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The furan ring and other functional groups can be oxidized under appropriate conditions.

Reduction: The cyano group can be reduced to an amine or other derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the piperazine and phenylethylacetamide moieties. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles

Scientific Research Applications

2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds include other cyclopenta[c]pyridine derivatives and furan-containing molecules. Compared to these compounds, 2-{4-[4-cyano-1-(furan-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridin-3-yl]piperazin-1-yl}-N-(2-phenylethyl)acetamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.